Cas no 312608-60-9 (4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide
• CAS No: 312608-60-9
• MF: C₁₉H₂₁N₃O₃S₃
• MW: 435.583340406418
• CID: 5762659
• PubChem ID: 1548154
• Update Time: 2025-06-14

4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000004811-1
• Oprea1_028195
• SR-01000004811
• AB00666862-01
• 4-(diethylsulfamoyl)-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• 4-(N,N-diethylsulfamoyl)-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide
• AKOS001013591
• 4-(DIETHYLSULFAMOYL)-N-[2-(METHYLSULFANYL)-1,3-BENZOTHIAZOL-6-YL]BENZAMIDE
• Z28341177
• 312608-60-9
• F0060-0174
• Benzamide, 4-[(diethylamino)sulfonyl]-N-[2-(methylthio)-6-benzothiazolyl]-
• 4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide

• Inchi： 1S/C19H21N3O3S3/c1-4-22(5-2)28(24,25)15-9-6-13(7-10-15)18(23)20-14-8-11-16-17(12-14)27-19(21-16)26-3/h6-12H,4-5H2,1-3H3,(H,20,23)
• InChI Key： PKIRWWGDWHTUTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC=C3C(=C2)SC(=N3)SC)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 435.07450506g/mol
• Monoisotopic Mass: 435.07450506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.54±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide

Comprehensive Overview of 4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide (CAS No. 312608-60-9)

The compound 4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide (CAS No. 312608-60-9) is a specialized organic molecule with a unique structural framework. Its molecular formula and intricate design make it a subject of interest in pharmaceutical and agrochemical research. The presence of both diethylsulfamoyl and benzothiazole moieties contributes to its potential biological activity, particularly in enzyme inhibition and receptor modulation. Researchers are increasingly exploring its applications in drug discovery, given its compatibility with modern high-throughput screening methodologies.

In recent years, the demand for novel sulfonamide derivatives like 4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide has surged due to their versatility in medicinal chemistry. This compound’s methylsulfanyl group enhances its lipophilicity, improving membrane permeability—a critical factor in drug development. Studies suggest its potential role in targeting inflammatory pathways, aligning with current trends in autoimmune disease research. Its benzamide backbone further expands its utility as a scaffold for designing kinase inhibitors, a hot topic in oncology therapeutics.

The synthesis of CAS No. 312608-60-9 involves multi-step organic reactions, including sulfonylation and amidation, which are widely discussed in academic literature. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity and stability. With the rise of AI-driven drug discovery, computational models have been employed to predict the binding affinity of this compound, addressing common search queries like "sulfonamide-based drug candidates" or "benzothiazole derivatives in medicine." These advancements highlight its relevance in cutting-edge research.

From an industrial perspective, 4-(diethylsulfamoyl)-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide is also investigated for its potential in crop protection. Its sulfamoyl group may contribute to pesticidal properties, resonating with growing interest in sustainable agriculture. Regulatory compliance and environmental impact assessments remain pivotal, as stakeholders seek eco-friendly alternatives. This dual applicability—pharmaceutical and agrochemical—positions it as a compound of multidisciplinary significance.

In conclusion, CAS No. 312608-60-9 exemplifies the convergence of innovation and practicality in chemical research. Its structural complexity and functional diversity cater to evolving scientific needs, from precision medicine to green chemistry. As exploration continues, this compound is poised to address pressing global challenges, reinforcing its status as a key player in modern science.